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Compound of Interest

Compound Name: 3-Chlorobenzyl cyanide
CAS No.: 1529-41-5
Cat. No.: B128479
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-Chlorobenzyl cyanide, also
known as (3-chlorophenyl)acetonitrile. It details its physicochemical properties, spectral data,
synthesis, reactivity, applications, and safety protocols, serving as an essential resource for its
use in research and development.

Chemical Identity and Physicochemical Properties

3-Chlorobenzyl cyanide is an organohalogen compound and a substituted aromatic nitrile.[1]
At room temperature, it presents as a clear, colorless to pale yellow liquid.[1][2][3] It is
characterized by a molecular structure where a benzene ring is substituted with a chlorine atom
at the meta-position relative to a cyanomethyl group.[1] This compound is sparingly soluble in
water but shows good solubility in common organic solvents like ethanol, acetone, ether,
chloroform, and methanol.[1][4]

Table 1: Physicochemical Properties of 3-Chlorobenzyl Cyanide
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Property Value Source(s)
CAS Number 1529-41-5 [11[2][5][6]
Molecular Formula CsHeCIN (1112116171
Molecular Weight 151.59 g/mol [21[6]1[7]
Appearance C.:Ieér colorless to faint yellow IEI]
liquid

Melting Point 11-13°C [2][3][6][8]
Boiling Point 134-136 °C at 10 mm Hg [21[3]1[6][8]
Density 1.283 g/mL at 25 °C [2][3][6]

Refractive Index (n2°/D)

1.544

[2](3][6]

Flash Point

>113 °C (>230 °F)

[2]

Water Solubility

Insoluble / Sparingly soluble

[1]14]

Stability

Stable under normal

conditions.

[1](2]3][6]

InChlKey

GTIKLPYCSAMPNG-
UHFFFAOYSA-N

[1](2]

Spectral Data

Spectroscopic analysis is crucial for the confirmation of the structure and purity of 3-

Chlorobenzyl cyanide. The following tables summarize the key spectral data.

Table 2: 1H NMR Spectral Data (400 MHz, CDCIs)
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Chemical Shift (8) ppm Multiplicity Assighment
~7.30 Multiplet Aromatic protons (4H)
Methyl t -CH2-
~3.71 Singlet ylene protons (-CHz)
(2H)
Source: Data derived from
ChemicalBook.[1]
Table 3: 13C NMR Spectral Data (Predicted)
| Chemical Shift (&) ppm | Assignment | |---|---]---| | ~135 | C-CI (Aromaitic) | | ~131 | C

(Quaternary, Aromatic) | | ~130 | CH (Aromatic) | | ~129 | CH (Aromatic) | | ~127 | CH
(Aromatic) | | ~117 | -C=N (Nitrile) | | ~24 | -CH2- (Methylene) | Note: These are predicted
values based on typical chemical shift ranges.[9]

Table 4: Key Infrared (IR) Absorption Peaks

Wavenumber (cm~?) Functional Group Vibration Type
3100-3000 C-H (Aromatic) Stretch
3000-2850 C-H (Aliphatic) Stretch

~2250 -C=N (Nitrile) Stretch
1600-1400 C=C (Aromatic) Ring Stretch
850-550 C-Cl Stretch

Note: These are characteristic

ranges for the specified

functional groups.[10][11]

Table 5: Mass Spectrometry (MS) Data

© 2026 BenchChem. All rights reserved. 3/10

Tech Support


https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

m/z Interpretation Relative Intensity

Molecular lon Peak [M+2]*
153 _ 10.8%
(3’Cl isotope)

Molecular lon Peak [M]*+ (3°Cl

151 _ 31.8%

isotope)
116 [M-CI]* Fragment 100.0% (Base Peak)
89 [C7Hs]* Fragment 15.3%

Source: Data derived from
ChemicalBook.[8]

Synthesis and Experimental Protocols

The most common and established method for synthesizing 3-Chlorobenzyl cyanide is
through a nucleophilic substitution reaction, a variant of the Kolbe nitrile synthesis.[5][6] This
involves reacting 3-chlorobenzyl chloride with an alkali metal cyanide, such as sodium cyanide.

[5]16]

General Synthesis Protocol

This protocol describes a general method for the synthesis of 3-Chlorobenzyl cyanide.
Reaction: 3-chlorobenzyl chloride + NaCN - 3-Chlorobenzyl cyanide + NaCl

Materials:

3-chlorobenzyl chloride

Sodium cyanide (NaCN)

Water

Phase-transfer catalyst (e.g., polyethylene glycol modified diisocyanate)[4]

Diethyl ether (or other suitable organic solvent)
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Anhydrous calcium chloride or magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve
sodium cyanide (2.0 mmol) in water (5 mL).[4]

Add 3-chlorobenzyl chloride (1.0 mmol) to the aqueous solution.[4]
Add a catalytic amount of a phase-transfer catalyst (e.g., 0.2 g PEG-MDIL).[4]

Heat the reaction mixture to reflux and stir vigorously for the required reaction time (typically
monitored by TLC or GC).[4]

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (2 x 10
mL).[4]

Combine the organic extracts and dry over anhydrous calcium chloride or magnesium
sulfate.[4]

Filter the drying agent and concentrate the organic solution under reduced pressure using a
rotary evaporator to yield the crude product.

The crude 3-Chlorobenzyl cyanide can be further purified by vacuum distillation.[6]

Chemical Reactivity and Applications

3-Chlorobenzyl cyanide is a versatile chemical intermediate, primarily due to the reactivity of

its nitrile and active methylene groups.[5][12]

Key Reactions

Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to yield 3-
chlorophenylacetic acid, another important synthetic precursor.[6][12]
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e Reduction: Hydrogenation of the nitrile group leads to the formation of 2-(3-
chlorophenyl)ethylamine.[1]

o Active Methylene Reactions: The methylene (-CHz-) protons are acidic and can be removed
by a base. The resulting carbanion is a potent nucleophile that can participate in various
carbon-carbon bond-forming reactions.[1][12]

// Nodes A [label="3-Chlorobenzyl Chloride", fillcolor="#F1F3F4", fontcolor="#202124"]; B
[label="3-Chlorobenzyl Cyanide\n(CAS 1529-41-5)", fillcolor="#4285F4",
fontcolor="#FFFFFF", shape=Mdiamond]; C [label="3-Chlorophenylacetic Acid",
fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="2-(3-Chlorophenyl)ethylamine”,
fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="C-C Bond Formation Products\n(e.g., via
Alkylation)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B [label="+ NaCN\n(Nucleophilic Substitution)”, color="#34A853"]; B -> C
[label="Hydrolysis\n(HzO* or OH™)", color="#EA4335"]; B -> D [label="Reduction\n(e.g., Hz /
Catalyst)", color="#EA4335"]; B -> E [label="1. Base\n2. Electrophile (R-X)", color="#EA4335"];
} dot Caption: Key synthetic pathways involving 3-Chlorobenzyl cyanide.

Major Applications

The primary utility of 3-Chlorobenzyl cyanide is as a building block in multi-step organic
syntheses.[1][5]

e Pharmaceuticals: It is a crucial intermediate in the synthesis of various Active
Pharmaceutical Ingredients (APIs).[5][6] Its most notable application is as a key precursor in
the production of Lorazepam, a benzodiazepine drug used for treating anxiety disorders.[5]
[6][12] It is also used in the development of EGFR Tyrosine Kinase Inhibitors and non-
nucleoside reverse transcriptase inhibitors.[4]

e Agrochemicals: The compound serves as an intermediate in the manufacturing of certain
herbicides and pesticides.[1][10]

e Specialty Chemicals: It finds use in the synthesis of dyes and fluorescent whitening agents.

[5]
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Safety and Handling

3-Chlorobenzyl cyanide is classified as a hazardous and toxic substance and must be

handled with extreme caution.[9][13]

Table 6: GHS Hazard and Precautionary Statements

Category

Code

Statement

Hazard

H301+H311+H331

Toxic if swallowed, in contact
with skin or if inhaled.[9][14]

Hazard

H315

Causes skin irritation.[9]

Hazard

H319

Causes serious eye irritation.

[°]

Precaution

P261

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[9][14]

Precaution

P280

Wear protective
gloves/protective clothing/eye
protection/face protection.[9]
[14]

Precaution

P301+P310

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor.[9][14]

Precaution

P302+P352

IF ON SKIN: Wash with plenty
of water.[9][14]

Precaution

P304+P340

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.[9]
[14]

Precaution

P403+P233

Store in a well-ventilated
place. Keep container tightly
closed.[9][14]
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Handling and Storage Protocol

Exposure can cause irritation to the skin, eyes, and respiratory system.[1] It may be
metabolized to cyanide in the body, which can lead to severe systemic effects by inhibiting

cellular respiration.

// Nodes start [label="Start Handling\nProcedure", shape=Mdiamond, fillcolor="#FBBC05",
fontcolor="#202124"]; ppe [label="1. Don PPE:\n- Chemical-resistant gloves\n- Safety
goggles/face shield\n- Lab coat/apron”, fillcolor="#F1F3F4", fontcolor="#202124"]; hood
[label="2. Work exclusively in a\ncertified chemical fume hood.", fillcolor="#F1F3F4",
fontcolor="#202124"]; avoid [label="3. Avoid:\n- Inhalation of vapors\n- Contact with
skin/eyes\n- Ingestion"”, fillcolor="#F1F3F4", fontcolor="#202124"]; storage [label="4.
Storage:\n- Tightly closed container\n- Cool, dry, well-ventilated area\n- Away from
incompatibles”, fillcolor="#F1F3F4", fontcolor="#202124"]; spill [label="Spill or
Exposure\nEvent”, shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; disposal
[label="5. Waste Disposal:\n- Collect in sealed container\n- Dispose as hazardous waste\n-
Follow local regulations”, fillcolor="#F1F3F4", fontcolor="#202124"]; end [label="End of
Procedure", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; incompatibles
[label="Incompatible Substances:\nStrong acids, strong bases,\nstrong oxidizing
agents,\nstrong reducing agents", shape=note, fillcolor="#F1F3F4", fontcolor="#202124",
fontsize=8];

I/l Edges start -> ppe; ppe -> hood; hood -> avoid; avoid -> storage; storage -> disposal,
disposal -> end; avoid -> spill [dir=both, style=dashed, label="If occurs"]; storage ->
incompatibles [style=dashed, arrowhead=none]; } dot Caption: A logical workflow for the safe

handling and storage of 3-Chlorobenzyl cyanide.

In case of exposure, seek immediate medical attention.[8] For skin contact, wash immediately
with plenty of soap and water. If inhaled, move the person to fresh air.[9] Facilities using this
chemical should be equipped with an eyewash station and a safety shower.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11. chem.libretexts.org [chem.libretexts.org]
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¢ To cite this document: BenchChem. [Technical Guide: 3-Chlorobenzyl Cyanide (CAS 1529-
41-5)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/SpectrumEN_1529-41-5_1HNMR.htm
https://www.chemscene.com/1529-41-5.html?productObj=CS-W018107
https://webbook.nist.gov/cgi/cbook.cgi?ID=1529-41-5&Units=SI
https://www.scbt.com/p/3-chlorophenyl-acetonitrile-1529-41-5
https://pubchem.ncbi.nlm.nih.gov/compound/m-Chlorophenylacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/m-Chlorophenylacetonitrile
https://search.library.wisc.edu/database/UWI13217
https://search.library.wisc.edu/database/UWI13217
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5115138.htm
https://www.chemicalbook.com/SpectrumEN_1529-41-5_13CNMR.htm
https://www.compoundchem.com/wp-content/uploads/2015/04/Analytical-Chemistry-13-C-NMR-Chemical-Shifts.pdf
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://sdbs.db.aist.go.jp/
https://physicalsciences.library.cornell.edu/database/sdbs-spectral-database-for-organic-compounds/
https://physicalsciences.library.cornell.edu/database/sdbs-spectral-database-for-organic-compounds/
https://www.bldpharm.com/products/1529-41-5.html
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/product/b128479/docs#technical-guide-3-chlorobenzyl-cyanide-cas-1529-41-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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